Cas no 885963-72-4 ([1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)-)

[1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)- structure
885963-72-4 structure
Product Name:[1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)-
CAS No:885963-72-4
MF:C15H14O3
MW:242.269864559174
CID:712005
PubChem ID:53425004
Update Time:2025-04-19

[1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)-
    • 3-(2,3-Dimethoxyphenyl)benzaldehyde
    • [1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)
    • 3-(2,4-Dihydroxyphenyl)benzaldehyde
    • 3-(2,5-Dihydroxyphenyl)benzaldehyde
    • 3-(3,4-Dihydroxyphenyl)benzaldehyde
    • 3-(3,5-Bis(trifluoromethyl)phenyl)benzaldehyde
    • DTXSID60698689
    • 885963-72-4
    • EN300-764864
    • 1545398-69-3
    • 2',3'-Dimethoxy[1,1'-biphenyl]-3-carbaldehyde
    • AKOS021113067
    • Inchi: 1S/C15H14O3/c1-17-14-8-4-7-13(15(14)18-2)12-6-3-5-11(9-12)10-16/h3-10H,1-2H3
    • InChI Key: HYJWNSAWSHRGJI-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC=CC=1C1C=CC=C(C=O)C=1)OC

Computed Properties

  • Exact Mass: 242.09400
  • Monoisotopic Mass: 242.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 3.18330
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm